Cas no 1594520-35-0 (8-Bromo-2-mercaptoquinazolin-4(3H)-one)

• Product Name: 8-Bromo-2-mercaptoquinazolin-4(3H)-one
• CAS No: 1594520-35-0
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• MDL: MFCD31561258
• CID: 4702220
• Update Time: 2025-05-24

8-Bromo-2-mercaptoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-mercaptoquinazolin-4(3H)-one

• MDL： MFCD31561258
• Inchi： 1S/C8H5BrN2OS/c9-5-3-1-2-4-6(5)10-8(13)11-7(4)12/h1-3H,(H2,10,11,12,13)
• InChI Key： VLJDHVXBKWJTRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC(NC=21)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Bromo-2-mercaptoquinazolin-4(3H)-one

Comprehensive Guide to 8-Bromo-2-mercaptoquinazolin-4(3H)-one (CAS No. 1594520-35-0): Properties, Applications, and Research Insights

8-Bromo-2-mercaptoquinazolin-4(3H)-one (CAS No. 1594520-35-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This brominated quinazolinone derivative features a unique molecular structure combining a quinazolinone core with bromo and mercapto functional groups, making it a versatile intermediate for drug discovery and material science applications.

The compound's molecular formula C8H5BrN2OS and molecular weight 257.11 g/mol reflect its balanced properties for synthetic modifications. Researchers frequently search for "8-Bromo-2-mercaptoquinazolin-4(3H)-one synthesis" or "CAS 1594520-35-0 applications," highlighting its importance in developing kinase inhibitors and antimicrobial agents. Recent studies suggest potential in targeting cancer-related pathways, aligning with growing interest in targeted therapy compounds.

From a structural perspective, the bromo substituent at the 8-position enhances electrophilic reactivity, while the 2-mercapto group provides nucleophilic character—a duality exploited in cross-coupling reactions. This explains frequent searches for "8-Bromo-2-mercaptoquinazolin-4(3H)-one Suzuki coupling" among synthetic chemists. The compound's crystalline form (typically pale yellow solids) and moderate solubility in polar organic solvents make it practical for laboratory use.

In pharmaceutical contexts, 8-Bromo-2-mercaptoquinazolin-4(3H)-one serves as a precursor for EGFR inhibitors and PARP inhibitors, connecting to trending research areas like precision oncology. Its quinazolinone scaffold is recognized for binding to ATP sites of protein kinases, answering common queries about "quinazolinone-based drug design." The compound's metal-chelating properties through its sulfur and nitrogen atoms also interest researchers studying enzyme inhibition mechanisms.

Material scientists value this compound for developing organic semiconductors and coordination polymers, responding to demands for "functionalized quinazolinones for materials." The planar aromatic system facilitates π-stacking, while the bromo group allows further functionalization—key features for designing organic electronic materials.

Analytical characterization of CAS 1594520-35-0 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (showing characteristic peaks at δ 7.5-8.5 ppm for aromatic protons). These technical details address frequent search terms like "8-Bromo-2-mercaptoquinazolin-4(3H)-one characterization." Proper storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of gloves in well-ventilated areas) are crucial for laboratory safety protocols.

The commercial availability of 8-Bromo-2-mercaptoquinazolin-4(3H)-one from specialty chemical suppliers meets the needs of researchers investigating "quinazolinone derivatives for medicinal chemistry." Current pricing trends reflect its status as a high-value research chemical, with batch customization options for large-scale projects. Recent patent analyses show growing IP activity around brominated heterocycles, particularly in anticancer agent development.

Environmental and regulatory aspects of 1594520-35-0 follow standard laboratory chemical guidelines, with proper waste disposal methods being essential. The compound's biodegradability profile and ecotoxicological data remain active research areas, addressing sustainability concerns in chemical research.

Future research directions for 8-Bromo-2-mercaptoquinazolin-4(3H)-one may explore its photophysical properties for sensor applications or structure-activity relationships in drug design. These potential applications respond to emerging searches for "multi-functional heterocyclic compounds" and "scaffold hopping strategies" in medicinal chemistry.